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6-{3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}pyridine-2-carbonitrile

Name: 6-{3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}pyridine-2-carbonitrile
Brand: Smolecule
SKU: S6758114
Rating: 5 (4 reviews)

Catalog No.

S6758114

CAS No.

2640881-73-6

M.F

C15H14N4O

M. Wt

266.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-{3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}pyri...

4. Specification
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General Information

CAS Number

2640881-73-6

Product Name

6-{3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}pyridine-2-carbonitrile

IUPAC Name

6-[3-(2-methylpyridin-4-yl)oxyazetidin-1-yl]pyridine-2-carbonitrile

Molecular Formula

C15H14N4O

Molecular Weight

266.30 g/mol

InChI

InChI=1S/C15H14N4O/c1-11-7-13(5-6-17-11)20-14-9-19(10-14)15-4-2-3-12(8-16)18-15/h2-7,14H,9-10H2,1H3

InChI Key

LEFCEGSPJLHWMQ-UHFFFAOYSA-N

SMILES

CC1=NC=CC(=C1)OC2CN(C2)C3=CC=CC(=N3)C#N

Canonical SMILES

CC1=NC=CC(=C1)OC2CN(C2)C3=CC=CC(=N3)C#N

The exact mass of the compound 6-{3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}pyridine-2-carbonitrile is 266.11676108 g/mol and the complexity rating of the compound is 373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Description

This compound likely belongs to a class of heterocyclic molecules containing pyridine and azetidine rings linked by an ether linkage. The presence of a cyano group (C≡N) suggests potential applications in medicinal chemistry or material science [].
There is no information available regarding the origin or specific research significance of this particular compound.

Molecular Structure Analysis

The key features include two pyridine rings (six-membered aromatic rings with nitrogen), an azetidine ring (four-membered ring with nitrogen), an ether linkage (C-O-C bond), and a cyano group.
The presence of multiple aromatic rings and a heterocyclic ring system suggests potential for interesting electronic properties and interactions with other molecules.

Chemical Reactions Analysis

Due to the lack of specific research data, it's difficult to discuss the exact synthesis or reactions involving this compound.
However, general synthetic methods for similar heterocyclic compounds can be explored. Pyridine and azetidine rings can be synthesized through various established reactions []. The ether linkage could potentially be formed through Williamson ether synthesis or related methods.

Physical And Chemical Properties Analysis

No data is available on specific properties like melting point, boiling point, solubility, or stability.
However, based on the structure, we can infer some general properties. The presence of multiple nitrogen atoms suggests moderate polarity and potential hydrogen bonding capabilities, which could influence solubility. The aromatic rings contribute to stability, while the cyano group might enhance lipophilicity (fat solubility).

Safety and Hazards

Due to the lack of specific data, it's impossible to assess the safety hazards of this compound.
However, some general safety considerations for similar heterocyclic compounds include potential skin and eye irritation, respiratory issues upon inhalation, and unknown toxicity.

Future Research Directions

Further research would be needed to explore the synthesis, characterization, and potential applications of 6-{3-[(2-methylpyridin-4-yl)oxy]azetidin-1-yl}pyridine-2-carbonitrile.
Computational studies could help predict its properties and potential interactions with other molecules.
Biological assays could be conducted to assess its potential bioactivity.